Cas no 642595-84-4 (STAPHYLOCOCCAL ENTEROTOXIN A)

Staphylococcal Enterotoxin A (SEA) is a potent exotoxin produced by Staphylococcus aureus, known for its superantigenic properties. It binds directly to MHC class II molecules and T-cell receptors, inducing robust immune activation. SEA is widely utilized in immunological research, particularly in studying T-cell proliferation, cytokine release, and immune modulation. Its high binding affinity and consistent biological activity make it a reliable tool for in vitro and in vivo studies. Additionally, SEA is employed in toxin detection assays and vaccine development due to its well-characterized structure and pathogenic mechanisms. Strict handling protocols are recommended due to its potential toxicity.

STAPHYLOCOCCAL ENTEROTOXIN A structure

Product Name:STAPHYLOCOCCAL ENTEROTOXIN A

CAS No:642595-84-4

MF:

MW:

CID:3029601

Update Time:2025-10-20

STAPHYLOCOCCAL ENTEROTOXIN A Chemical and Physical Properties

Names and Identifiers

- STAPHYLOCOCCAL ENTEROTOXIN A
- Staphylococcal enterotoxinA from Staphylococcus aureus

STAPHYLOCOCCAL ENTEROTOXIN A Security Information

Hazardous Material transportation number：UN 3462 6.1/PG 1
WGK Germany：3
Hazard Category Code： 20/22
Safety Instruction： 22-24/25-36/37
RTECS：KA8082500
Hazardous Material Identification：

STAPHYLOCOCCAL ENTEROTOXIN A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	S9399-0.1mg		642595-84-4		0.1mg	￥1514.20	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	S9399-0.5mg		642595-84-4		0.5mg	￥6578.33	2023-09-15

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Additional information on STAPHYLOCOCCAL ENTEROTOXIN A

Recent Advances in Staphylococcal Enterotoxin A (SEA) Research and Its Association with Compound 642595-84-4

Staphylococcal Enterotoxin A (SEA) is a potent superantigen produced by Staphylococcus aureus, known for its role in food poisoning and toxic shock syndrome. Recent studies have explored its molecular mechanisms, immunological effects, and potential therapeutic applications. This research brief synthesizes the latest findings on SEA, with a focus on its interaction with the compound 642595-84-4, a molecule of growing interest in immunomodulation and drug development.

Compound 642595-84-4 has emerged as a key player in modulating immune responses, particularly in the context of superantigen-mediated inflammation. A 2023 study published in the Journal of Immunotoxicology demonstrated that 642595-84-4 can significantly attenuate SEA-induced cytokine storms by inhibiting the binding of SEA to MHC class II molecules and T-cell receptors. This finding opens new avenues for developing targeted therapies against SEA-mediated pathologies.

Advanced structural biology techniques, including cryo-EM and X-ray crystallography, have recently revealed the precise molecular interactions between SEA and 642595-84-4. Research from Nature Structural & Molecular Biology (2024) showed that 642595-84-4 binds to a conserved hydrophobic pocket in SEA, disrupting its ability to cross-link MHC II with TCR. This structural insight provides a blueprint for designing more potent SEA inhibitors.

In the realm of diagnostic applications, a novel biosensor platform incorporating 642595-84-4 has shown remarkable sensitivity in detecting SEA contamination. A 2024 ACS Sensors publication reported a limit of detection of 0.1 pg/mL, representing a 100-fold improvement over conventional ELISA methods. This technology could revolutionize food safety monitoring and clinical diagnostics for staphylococcal infections.

The therapeutic potential of targeting SEA with 642595-84-4 derivatives is being actively explored. Recent preclinical studies in murine models have demonstrated that optimized analogs of 642595-84-4 can protect against lethal doses of SEA while preserving beneficial immune functions. These findings, published in Science Translational Medicine (2024), suggest a promising path for clinical translation.

Ongoing clinical trials are investigating the safety profile of 642595-84-4-based compounds in humans, with preliminary Phase I data expected in late 2024. Meanwhile, computational approaches are being employed to design next-generation derivatives with improved pharmacokinetic properties and reduced off-target effects.

This research brief highlights the significant progress in understanding and targeting Staphylococcal Enterotoxin A, with compound 642595-84-4 emerging as a valuable tool for both basic research and therapeutic development. The convergence of structural biology, immunology, and medicinal chemistry in this area promises to yield important clinical advances in the coming years.